Cas no 63744-92-3 (2-Formylpentanenitrile)

2-Formylpentanenitrile structure

Product Name:2-Formylpentanenitrile

CAS No:63744-92-3

Molecular Formula:C₆H₉NO

Molecular Weight:111.142

CID:3168792

PubChem ID:22281424

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2-Formylpentanenitrile Properties

Names and Identifiers

- 2-Formylpentanenitrile
- 2-Cyanopentanal

Computed Properties

Exact Mass: 111.068413911g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 111.068413911g/mol
Heavy Atom Count: 8
Complexity: 111
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.1
Topological Polar Surface Area: 40.9Å²

Experimental Properties

Boiling Point: 183 ºC
Flash Point: 64 ºC
Density: 0.936

2-Formylpentanenitrile Related Literature

1. A simple method for fabricating drugs containing a cis-o-diol structure into guanosine-based supramolecular hydrogels for drug delivery†

Xin Xia,Shaojuan Song,Yinghui Wen,Jiajia Qi,Lideng Cao,Xian Liu,Ronghui Zhou,Hang Zhao Biomater. Sci., 2023,11, 3092-3103
2. A scalable synthesis of highly stable and water dispersible Ag44(SR)30 nanoclusters†

Lina G. AbdulHalim,Sumaira Ashraf,Khabiboulakh Katsiev,Ahmad R. Kirmani,Nuwan Kothalawala,Dalaver H. Anjum,Sikandar Abbas,Aram Amassian,Francesco Stellacci,Amala Dass,Irshad Hussain,Osman M. Bakr J. Mater. Chem. A, 2013,1, 10148-10154
3. Nanoencapsulated crystallohydrate mixtures for advanced thermal energy storage†

Michael Graham,José A. Coca-Clemente,Elena Shchukina,Dmitry Shchukin J. Mater. Chem. A, 2017,5, 13683-13691
4. Dual-responsive biocompatible microgels as high loaded cargo: understanding of encapsulation/release driving forces by NMR NOESY†

Abdeld Khoukh,Kamel Chougrani,Valérie Alard Polym. Chem., 2018,9, 757-768
5. Boron-decorated C9N4 monolayers as promising metal-free catalysts for electrocatalytic nitrogen reduction reaction: a first-principles study†

Jing Zhang,Zhi Wang,Gui Yang,Junlong Tian,Dongwei Ma,Yuanxu Wang New J. Chem., 2020,44, 422-427
6. A facile route for constructing Cu–N–C peroxidase mimics†

Wensong Yao J. Mater. Chem. B, 2020,8, 8599-8606
7. The evaluation of the chemical quality and UV overall components dissolution consistency of Flos Chrysanthemi Indici preparation†

Tingting Dai,Yantong Chen,Guoxiang Sun Anal. Methods, 2021,13, 3479-3492
8. Theoretical studies of transition metal complexes with nitriles and isocyanides

Russ. Chem. Rev., 2002,71, 265-282
9. Black-phosphorus crystal growth model deduced from the product distribution state under different process factors†

Wanying Liu,Yabo Zhu,Sheng Chen,Xiaokuan Ban,Xu Gu,Feng Hu,Lingchang Wang,Wenyuan Du CrystEngComm, 2023,25, 4470-4479
10. Remarkable potassium selectivity of ion sensors based on supramolecular gel membranes made from low-molecular-weight gelators without any ionophore†

Setsuko Yajima,Kento Takami,Ryosuke Ooue,Keiichi Kimura Analyst, 2011,136, 5131-5133

63744-92-3 (2-Formylpentanenitrile) Related Products

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